Cas no 854828-87-8 (1-Methyl-1,4-diazepan-5-one hydrochloride)

1-Methyl-1,4-diazepan-5-one hydrochloride is a heterocyclic compound featuring a diazepane core with a ketone functionality at the 5-position and a methyl group at the 1-position. The hydrochloride salt enhances its solubility and stability, making it suitable for synthetic applications in pharmaceutical and chemical research. This intermediate is particularly valuable in the development of bioactive molecules, including potential therapeutic agents targeting neurological or metabolic pathways. Its well-defined structure and high purity ensure consistent reactivity in nucleophilic or electrophilic transformations. The compound’s versatility in ring functionalization and scaffold modification makes it a useful building block for medicinal chemistry and drug discovery efforts.

1-Methyl-1,4-diazepan-5-one hydrochloride structure

854828-87-8 structure

Product Name:1-Methyl-1,4-diazepan-5-one hydrochloride

CAS No:854828-87-8

MF:C₆H₁₃ClN₂O

MW:164.633220434189

MDL:MFCD23135752

CID:1038489

PubChem ID:70700992

Update Time:2025-05-27

1-Methyl-1,4-diazepan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1,4-diazepan-5-one hydrochloride
- 5H-1,4-Diazepin-5-one, hexahydro-1-methyl-, hydrochloride (5CI)
- 1-Methyl-1,4-diazepan-5-one--hydrogen chloride (1/1)
- 854828-87-8
- Y10078
- CS-0151102
- 1-methyl-1,4-diazepan-5-one;hydrochloride
- MFCD23135752
- AB91875
- AS-76844
- 1-Methyl-1,4-diazepan-5-onehydrochloride
- DTXSID30743771
- 1-Methyl-1,4-diazepan-5-one HCl
- MDL： MFCD23135752
- Inchi： 1S/C6H12N2O.ClH/c1-8-4-2-6(9)7-3-5-8;/h2-5H2,1H3,(H,7,9);1H
- InChI Key： RLLQETHLAUCYJC-UHFFFAOYSA-N
- SMILES： Cl.O=C1CCN(C)CCN1

Computed Properties

Exact Mass: 164.0716407g/mol
Monoisotopic Mass: 164.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

1-Methyl-1,4-diazepan-5-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	221060-1g	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	1g	￡691.00	2022-03-01
Alichem	A449042577-1g	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	1g	$372.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BV666-50mg	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	50mg	358.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BV666-200mg	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	200mg	969.0CNY	2021-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X54385-250mg	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	250mg	¥948.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X54385-1g	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	1g	¥2556.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X54385-100mg	1-Methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	100mg	¥594.0	2024-07-16
abcr	AB460514-250 mg	1-Methyl-1,4-diazepan-5-one HCl	854828-87-8		250MG	€253.50	2023-07-18
abcr	AB460514-1 g	1-Methyl-1,4-diazepan-5-one HCl	854828-87-8		1g	€517.00	2023-07-18
Chemenu	CM200501-250mg	1-methyl-1,4-diazepan-5-one hydrochloride	854828-87-8	95%	250mg	$130	2022-06-10